Cas no 1546396-24-0 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid
• CAS No: 1546396-24-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6391650
• PubChem ID: 83858892
• Update Time: 2025-08-03

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid
• EN300-1774569
• 1546396-24-0
• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropanoic acid

• Inchi： 1S/C10H14N2O2/c1-6(10(13)14)5-9-7-3-2-4-8(7)11-12-9/h6H,2-5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： VKJVCNVPJSGYKM-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C2=C(CCC2)NN=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid

3-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1546396-24-0, known as 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclopentacpyrazole ring system. The cyclopentacpyrazole moiety is a fused bicyclic structure composed of a pyrazole ring fused with a cyclopentane ring, which contributes to its distinctive electronic and steric properties.

Recent studies have highlighted the importance of cyclopentacpyrazole derivatives in drug discovery. The propanoic acid functional group attached to the cyclopentacpyrazole ring in this compound plays a crucial role in modulating its physicochemical properties. The presence of the methyl group further enhances the compound's stability and bioavailability. These features make it a promising candidate for exploring its potential in therapeutic applications.

One of the most notable aspects of this compound is its ability to act as a scaffold for constructing bioactive molecules. Researchers have utilized the cyclopentacpyrazole core to design novel inhibitors for various enzymes and receptors. For instance, recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The propanoic acid group has been shown to enhance the binding affinity of these derivatives to their target proteins, making them highly effective in preclinical models.

The synthesis of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the cyclopentacpyrazole ring typically requires a carefully orchestrated sequence of cyclization reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which is critical for studying its stereochemical effects on biological activity.

In terms of applications, this compound has shown promise in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a valuable tool in the development of anti-inflammatory and anti-cancer agents. For example, studies have demonstrated that this compound can inhibit the activity of NF-κB, a transcription factor involved in inflammation and cancer progression. Additionally, its role as a precursor for more complex molecules has opened new avenues for drug design.

The structural versatility of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid allows for extensive functionalization at various positions on the cyclopentacpyrazole ring. This feature has been exploited to create libraries of analogs for high-throughput screening in drug discovery campaigns. Recent computational studies have also revealed that certain substituents on the ring can significantly influence the compound's pharmacokinetic profile and toxicity profile.

Moreover, the compound's ability to form stable complexes with metal ions has led to its exploration in metalloenzyme inhibition and metal-based drug delivery systems. The propanoic acid group facilitates coordination with metal ions such as zinc and copper, which are essential cofactors for many enzymes involved in disease processes.

In conclusion, 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropanoic acid represents a versatile platform for advancing chemical research and therapeutic development. Its unique structure and functional groups make it an attractive target for further investigation into its biological roles and potential clinical applications.